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Clinical Trial Results for Gandotinib in MPNs

The following tables summarize the efficacy and safety data from clinical trials of gandotinib in patients

with MPNs.

Trial Phase
& Focus

Patient Population
Key Efficacy Findings
(Overall Response Rate -
ORR)

Most Frequent Grade 3/4
Adverse Events (≥2%)

Phase 2 [1]
[2]

Polycythemia Vera
(PV) with JAK2 V617F

95% ORR [1] [2] Anemia (11.6%),
Hyperuricemia (3.2%), Fatigue

(2.9%), Diarrhea (2.2%),
Thrombocytopenia (2.2%) [1]

[2]

Phase 2 [1]
[2]

Essential

Thrombocythemia (ET)
with JAK2 V617F

90.5% ORR [1] [2]

Phase 2 [1]
[2]

Essential
Thrombocythemia (ET)

without JAK2 V617F

43.7% ORR [1] [2]
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Trial Phase
& Focus

Patient Population
Key Efficacy Findings
(Overall Response Rate -
ORR)

Most Frequent Grade 3/4
Adverse Events (≥2%)

Phase 2 [1]
[2]

Myelofibrosis (MF) with
JAK2 V617F

9.1% ORR [1] [2]

Phase 2 [1]
[2]

Myelofibrosis (MF)
without JAK2 V617F

0% ORR [1] [2]

Phase 1
(Dose
Finding)
[3] [4]

Mostly Myelofibrosis
(MF)

29% of MF patients
achieved clinical

improvement; 52% had
≥50% reduction in MPN-

SAF TSS at 12 weeks [3] [4]

Diarrhea (55.3%, majority
Grade 1), Nausea (42.1%,

majority Grade 1) [3] [4]

Experimental Protocol & Patient Demographics

Here is a detailed look at how the key Phase 2 study was conducted and the patients involved.

Aspect Study 1: Phase 2 Trial [1] [2] Study 2: Phase 1 Trial [3] [4]

Study Design Multicenter, single-arm, outpatient
study [1] [2]

Multicenter, non-randomized, open-label,
dose-escalation study [3] [4]

Intervention Gandotinib 120 mg administered orally
once daily [1] [2]

Oral gandotinib at escalating doses to
determine Maximum Tolerated Dose

(MTD) [3] [4]

Patient
Population

138 patients with MPNs (PV, ET, MF)

[1] [2]

38 patients with JAK2 V617F-positive MF,

PV, or ET (31 with MF) [3] [4]

Key Inclusion
Criteria

Diagnosis of PV, ET, or MF; JAK2

V617F mutation status was assessed
[1]

Diagnosis of PV, ET, or MF as per WHO

criteria; presence of JAK2 V617F mutation
[3] [4]
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Aspect Study 1: Phase 2 Trial [1] [2] Study 2: Phase 1 Trial [3] [4]

Primary
Objectives

Evaluate efficacy, safety, and
pharmacokinetics [1] [2]

Determine safety, tolerability, and
recommended oral daily dose (MTD) [3]

[4]

| Secondary/Exploratory Objectives | - Overall Response Rate (ORR) [1]

Symptom improvement (MPN-SAF TSS, BFI) [1]
Pharmacokinetics (PK) [1] | - Pharmacokinetic parameters [3] [4]

Evidence of efficacy (clinical improvement, spleen reduction) [3] [4]
Patient-reported outcomes (MPN-SAF, QLQ-C30) [3] |

The JAK/STAT Signaling Pathway and Gandotinib's
Role

Gandotinib is a potent, selective small-molecule inhibitor of JAK2, designed to preferentially target the

mutated JAK2 V617F isoform that drives constitutive signaling in most MPNs [1] [3] [4]. The diagram

below illustrates this pathway and where gandotinib acts.
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The JAK/STAT pathway is a critical signaling module that regulates processes like hematopoiesis and

immune response [5]. In MPNs, mutations like JAK2 V617F lead to constitutive activation of this pathway,

even in the absence of normal cytokine signals, resulting in the overproduction of blood cells and

inflammatory symptoms associated with these diseases [3] [4] [5]. Gandotinib acts by inhibiting the

activated JAK2 kinase, thereby dampening this aberrant signaling [1] [3].
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Key Insights for Researchers

Mutation-Driven Efficacy: Gandotinib's efficacy is highly dependent on the JAK2 V617F mutation,
showing superior response rates in PV and ET patients with the mutation compared to those without

it. Its activity in myelofibrosis, however, appears limited [1] [2].
Symptom Burden Assessment: The trials used validated patient-reported outcome (PRO) tools like

the MPN-Symptom Assessment Form (MPN-SAF) and Brief Fatigue Inventory (BFI). At one year,
44% of patients experienced a ≥50% improvement in MPN-SAF Total Symptom Score, underscoring

the drug's potential impact on quality of life [1] [6].
Dosing and Tolerability: The 120 mg once-daily dose was established as the maximum tolerated

dose (MTD) in Phase 1 studies. Hyperuricemia and increased blood creatinine were identified as
dose-limiting toxicities, suggesting the need for monitoring and potential prophylactic management [3]

[4].

Gandotinib presents a mutation-targeted therapeutic option for JAK2 V617F-positive polycythemia vera

and essential thrombocythemia. Its differentiated efficacy profile and manageable safety data support its

potential as a targeted agent, though its utility appears more limited in myelofibrosis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548077#gandotinib-clinical-trial-results-phase-2-mpn-

outcomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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